Cas no 121318-48-7 (2-Methyl-2-(pent-4-ynyl)malonic acid)

2-Methyl-2-(pent-4-ynyl)malonic acid is a specialized malonic acid derivative featuring a methyl group and a pent-4-ynyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules through C-C bond-forming reactions. The presence of both carboxylic acid functionalities allows for further derivatization, while the alkyne group enables click chemistry or cycloaddition reactions. Its structural flexibility makes it valuable in pharmaceutical and materials science research. The compound’s stability and reactivity profile facilitate its use in controlled synthetic pathways, offering precision in target molecule assembly. Proper handling under standard laboratory conditions is recommended.

2-Methyl-2-(pent-4-ynyl)malonic acid structure

121318-48-7 structure

Product Name:2-Methyl-2-(pent-4-ynyl)malonic acid

CAS No:121318-48-7

MF:C₉H₁₂O₄

MW:184.189183235168

CID:6349875

PubChem ID:19373378

Update Time:2025-06-07

2-Methyl-2-(pent-4-ynyl)malonic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL9256362
- 2-methyl-2-(pent-4-yn-1-yl)propanedioic acid
- EN300-25099017
- 2-Methyl-2-(pent-4-ynyl)malonic acid
- 121318-48-7
- GNWUQSYFDUCEJJ-UHFFFAOYSA-N
- Inchi： 1S/C9H12O4/c1-3-4-5-6-9(2,7(10)11)8(12)13/h1H,4-6H2,2H3,(H,10,11)(H,12,13)
- InChI Key： GNWUQSYFDUCEJJ-UHFFFAOYSA-N
- SMILES： OC(C(C(=O)O)(C)CCCC#C)=O

Computed Properties

Exact Mass: 184.07355886g/mol
Monoisotopic Mass: 184.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 74.6Å²

2-Methyl-2-(pent-4-ynyl)malonic acid Pricemore >>

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